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Compound of Interest

Compound Name: Vanillin isobutyrate

Cat. No.: B1584189

Vanillin Isobutyrate: A Comprehensive Technical
Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides an in-depth overview of the chemical properties and structure of
vanillin isobutyrate, a significant flavoring and fragrance agent. This document is intended for
researchers, scientists, and professionals in drug development who require detailed chemical
data and experimental methodologies. It includes a comprehensive summary of its
physicochemical properties, detailed experimental protocols for their determination, and a
visualization of its chemical structure.

Chemical Structure and Identification

Vanillin isobutyrate, also known as 4-formyl-2-methoxyphenyl 2-methylpropanoate, is the
isobutyrate ester of vanillin.[1] Its chemical structure combines the characteristic vanillin core
with an isobutyryl group, which modifies its aroma and physical properties.

Below is a diagram of the chemical structure of vanillin isobutyrate.
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Vanillin + Isobutyric Anhydride
+ Catalyst (e.g., Sodium Acetate)

Geaction at 60-120 °(D

Work-up:
- Remove unreacted reagents
- Neutralization (e.g., with NaOH solution)
- Washing with water

Solvent Extraction
(e.g., with Toluene)
Drying of Organic Layer
(e.g., with anhydrous Na2S04)
Purification:
Vacuum Distillation
Final Product:
Vanillin Isobutyrate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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and industry. Email: info@benchchem.com
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